Cas no 2227889-92-9 (4-Amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one)

• Product Name: 4-Amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one
• CAS No: 2227889-92-9
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5569416
• PubChem ID: 165595961
• Update Time: 2025-06-16

4-Amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2227889-92-9
• EN300-1633154
• 4-amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one
• 4-Amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one

• Inchi： 1S/C13H19N3O/c1-3-6-16-12(17)7-10(14)13(16)11-5-4-9(2)8-15-11/h4-5,8,10,13H,3,6-7,14H2,1-2H3/t10-,13-/m0/s1
• InChI Key： QPHMXIGAXFANID-GWCFXTLKSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2C=CC(C)=CN=2)N1CCC)N

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.2Ų

Additional information on 4-Amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one

Chemical Profile of 4-Amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one (CAS No. 2227889-92-9)

4-Amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. With the CAS number 2227889-92-9, this molecule represents a synthetic intermediate that may be explored in the development of novel therapeutic agents. The compound features a pyrrolidinone core substituted with an amino group, a propyl chain, and a 5-methylpyridine moiety, which collectively contribute to its unique chemical and pharmacological properties.

The structural motif of 4-amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one is particularly intriguing from a medicinal chemistry perspective. The presence of the amino group at the 4-position of the pyrrolidinone ring provides a site for further functionalization, enabling the attachment of various pharmacophores. Meanwhile, the 5-methylpyridine substituent introduces a nitrogen-rich aromatic system that can interact with biological targets through hydrogen bonding or π-stacking interactions. These features make the compound a promising scaffold for drug discovery, especially in addressing diseases where such structural motifs are known to exhibit efficacy.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of 4-amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one as a potential lead compound. Studies have demonstrated that the propyl chain can modulate solubility and metabolic stability, while the methylpyridine group enhances binding affinity to certain protein targets. These insights have guided synthetic modifications aimed at optimizing pharmacokinetic profiles and improving therapeutic outcomes.

In parallel, experimental investigations have begun to unravel the biological significance of this compound. Initial in vitro assays suggest that derivatives of 4-amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one may exhibit inhibitory activity against enzymes involved in inflammatory pathways. This aligns with emerging research highlighting the role of pyrrolidinone derivatives in modulating immune responses. Furthermore, preliminary toxicity studies indicate that certain analogs demonstrate acceptable safety margins, paving the way for further preclinical development.

The synthesis of 4-amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include condensation reactions to form the pyrrolidinone ring, nucleophilic substitution to introduce the amino group, and alkylation to incorporate the propyl chain. The introduction of the 5-methylpyridine moiety typically involves palladium-catalyzed cross-coupling reactions, which are well-established in modern synthetic organic chemistry. These methodologies ensure that the final product meets stringent quality standards for subsequent biological evaluation.

The versatility of 4-amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one as a chemical scaffold has also inspired investigations into its role in material science applications beyond pharmaceuticals. Researchers have explored its potential as a building block for polymers and coatings due to its ability to form stable hydrogen bonds and its compatibility with various functional groups. Such applications could leverage its unique structural properties to develop advanced materials with tailored mechanical and thermal characteristics.

As interest in 4-amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one grows, collaborations between academic institutions and pharmaceutical companies are likely to accelerate its development pipeline. These partnerships will facilitate access to cutting-edge technologies for structure-based drug design and high-throughput screening, enabling rapid identification of lead compounds with enhanced efficacy and minimal side effects. Moreover, regulatory agencies are increasingly supportive of innovative approaches to drug development, which bodes well for compounds like 4-amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one that demonstrate clear therapeutic potential.

The future prospects for 4-amino-5-(5-methylpyridin-2-yl)-1-propylpyrrolidin-2-one are bright, with ongoing research expected to yield new insights into its applications across multiple disciplines. Whether as a precursor for life-saving medications or an innovative material component, this compound exemplifies the intersection of chemistry and biology that drives scientific progress forward. By leveraging modern synthetic techniques and interdisciplinary collaboration, researchers are poised to unlock the full potential of molecules like 4-amino-5-(5-methylpyridin - 2 - yl) - 1 - prop yl p y r r o l i d i n - 2 - one ( C A S N o . 2227889 - 92 - 9) in years to come.